Cas no 400715-51-7 (2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID)

2-[(Tert-butoxycarbonyl)(methyl)amino]-1,3-thiazole-5-carboxylic acid is a specialized heterocyclic compound featuring a thiazole core functionalized with both a tert-butoxycarbonyl (Boc)-protected methylamino group and a carboxylic acid moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for peptide mimetics and pharmaceutical applications. The Boc group provides excellent protection for the amine functionality, ensuring stability during synthetic transformations, while the carboxylic acid allows for further derivatization via coupling reactions. Its thiazole ring contributes to enhanced metabolic stability and bioactivity in drug design. The compound is characterized by high purity and consistent performance, making it suitable for research in medicinal chemistry and the development of bioactive molecules.

2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID structure

400715-51-7 structure

Product Name:2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID

CAS No:400715-51-7

MF:C₁₀H₁₄N₂O₄S

MW:258.294161319733

CID:6074579

PubChem ID:22350419

Update Time:2025-07-02

2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

- 2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID
- 5-Thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]methylamino
- 2-((tert-Butoxycarbonyl)(methyl)amino)thiazole-5-carboxylic acid
- EN300-6509184
- AKOS026745544
- SCHEMBL6496980
- 2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid
- 400715-51-7
- Inchi： 1S/C10H14N2O4S/c1-10(2,3)16-9(15)12(4)8-11-5-6(17-8)7(13)14/h5H,1-4H3,(H,13,14)
- InChI Key： ZBXPFPUNWAKYKT-UHFFFAOYSA-N
- SMILES： N(C1=NC=C(C(=O)O)S1)(C)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 258.06742811g/mol
Monoisotopic Mass: 258.06742811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 108Å²

Experimental Properties

Density: 1.343±0.06 g/cm3(Predicted)
Boiling Point: 382.5±34.0 °C(Predicted)
pka: 1.67±0.10(Predicted)

2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6509184-0.05g	2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid	400715-51-7	95%	0.05g	$202.0	2023-05-31
Enamine	EN300-6509184-0.1g	2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid	400715-51-7	95%	0.1g	$301.0	2023-05-31
Enamine	EN300-6509184-0.25g	2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid	400715-51-7	95%	0.25g	$431.0	2023-05-31
Enamine	EN300-6509184-0.5g	2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid	400715-51-7	95%	0.5g	$679.0	2023-05-31
Enamine	EN300-6509184-1.0g	2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid	400715-51-7	95%	1g	$871.0	2023-05-31
Enamine	EN300-6509184-2.5g	2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid	400715-51-7	95%	2.5g	$1707.0	2023-05-31
Enamine	EN300-6509184-5.0g	2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid	400715-51-7	95%	5g	$2525.0	2023-05-31
Enamine	EN300-6509184-10.0g	2-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-5-carboxylic acid	400715-51-7	95%	10g	$3746.0	2023-05-31